Cas no 1343223-18-6 (3-1-(2-methylpropyl)-1H-pyrazol-4-ylpropan-1-ol)

• Product Name: 3-1-(2-methylpropyl)-1H-pyrazol-4-ylpropan-1-ol
• CAS No: 1343223-18-6
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• CID: 5461241
• PubChem ID: 62718259
• Update Time: 2023-11-24

3-1-(2-methylpropyl)-1H-pyrazol-4-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-[1-(2-methylpropyl)-1H-pyrazol-4-yl]propan-1-ol
• 3-(1-Isobutyl-1h-pyrazol-4-yl)propan-1-ol
• 1H-Pyrazole-4-propanol, 1-(2-methylpropyl)-
• 3-1-(2-methylpropyl)-1H-pyrazol-4-ylpropan-1-ol

• Inchi： 1S/C10H18N2O/c1-9(2)7-12-8-10(6-11-12)4-3-5-13/h6,8-9,13H,3-5,7H2,1-2H3
• InChI Key： IDZCIHCENTXBCP-UHFFFAOYSA-N
• SMILES： OCCCC1C=NN(C=1)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 139
• XLogP3: 1.4
• Topological Polar Surface Area: 38